![molecular formula C14H11IO3 B2542039 4-[(4-Iodophenoxy)methyl]benzoic acid CAS No. 438531-38-5](/img/structure/B2542039.png)
4-[(4-Iodophenoxy)methyl]benzoic acid
Description
4-[(4-Iodophenoxy)methyl]benzoic acid is a useful research compound. Its molecular formula is C14H11IO3 and its molecular weight is 354.143. The purity is usually 95%.
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Scientific Research Applications
Ferroelectric and Antiferroelectric Liquid Crystals
A significant application area for structurally related compounds is in the development of ferroelectric and antiferroelectric liquid crystals. These materials have pivotal roles in advanced display technologies and optical devices. For instance, compounds synthesized from 4-phenylphenol, through steps including methylation and acylation, serve as intermediates for many ferroelectric and antiferroelectric liquid crystals. These intermediates are vital for creating liquid crystal displays with high response speeds and improved display properties (Dou Qing, 2000).
Supramolecular Chemistry and Mesophase Behavior
Research into supramolecular liquid crystals induced by hydrogen-bonding interactions between non-mesomorphic compounds has highlighted the effect of lateral substitution on the stability and extent of supramolecular liquid crystal phases. This research, focusing on the associations between benzoates and substituted benzoic acids, showcases the importance of chemical structure in determining the mesophase behavior of liquid crystals, pointing towards applications in creating materials with specific optical and physical properties (M. Naoum, A. A. Fahmi, Wedad A. Almllal, 2010).
Corrosion Inhibition
In the field of corrosion science, benzimidazole derivatives based on 8-hydroxyquinoline, including compounds similar in functional groups to 4-[(4-Iodophenoxy)methyl]benzoic acid, have been evaluated for their efficacy as corrosion inhibitors. These compounds exhibit significant potential in protecting metals against corrosion, highlighting an application in industrial maintenance and preservation (M. Rbaa et al., 2020).
Properties
IUPAC Name |
4-[(4-iodophenoxy)methyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11IO3/c15-12-5-7-13(8-6-12)18-9-10-1-3-11(4-2-10)14(16)17/h1-8H,9H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTRXQLMREUPNNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1COC2=CC=C(C=C2)I)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11IO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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